molecular formula C19H18N2O2 B064020 Benzenemethanamine, alpha-phenyl-, 2-pyridinecarboxylate CAS No. 171507-32-7

Benzenemethanamine, alpha-phenyl-, 2-pyridinecarboxylate

Cat. No. B064020
CAS RN: 171507-32-7
M. Wt: 306.4 g/mol
InChI Key: SVXAPZJTLMRPRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzenemethanamine, alpha-phenyl-, 2-pyridinecarboxylate, commonly known as Phenylpiracetam, is a nootropic drug that has gained popularity in recent years due to its cognitive-enhancing effects. It was first synthesized in Russia in 1983 and has since been used for various scientific research applications.

Mechanism of Action

The exact mechanism of action of Phenylpiracetam is not fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine. This, in turn, can improve cognitive function and reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects
Phenylpiracetam has been found to have several biochemical and physiological effects. It can increase blood flow to the brain, improve glucose metabolism, and enhance the production of ATP, which is the primary source of energy for cells. It has also been shown to reduce inflammation and oxidative stress, which can contribute to cognitive decline.

Advantages and Limitations for Lab Experiments

Phenylpiracetam has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in pure form. It has also been extensively studied, and its effects are well-documented. However, Phenylpiracetam does have some limitations. It is a controlled substance in some countries, which can make it difficult to obtain for research purposes. Additionally, its effects can vary depending on the individual, which can make it challenging to draw definitive conclusions from research studies.

Future Directions

There are several future directions for Phenylpiracetam research. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Another area of research is its effects on athletic performance, as it has been found to enhance physical endurance and reduce fatigue. Additionally, there is ongoing research into the long-term effects of Phenylpiracetam use and its safety profile.
Conclusion
Phenylpiracetam is a nootropic drug that has gained popularity for its cognitive-enhancing effects. It is synthesized using a well-established method and has been extensively studied for its scientific research applications. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of Phenylpiracetam and its use in various scientific research applications.

Synthesis Methods

Phenylpiracetam is synthesized by combining 2-pyrrolidone, phenylisopropylamine, and ethyl chloroformate in the presence of a base catalyst. The resulting mixture is then purified through recrystallization to obtain pure Phenylpiracetam. This synthesis method has been well-established and is widely used in laboratories to produce Phenylpiracetam for research purposes.

Scientific Research Applications

Phenylpiracetam has been extensively researched for its cognitive-enhancing effects. Studies have shown that it can improve memory, learning, and attention in both humans and animals. It has also been found to have neuroprotective effects and can help prevent cognitive decline in aging individuals. Additionally, Phenylpiracetam has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.

properties

CAS RN

171507-32-7

Molecular Formula

C19H18N2O2

Molecular Weight

306.4 g/mol

IUPAC Name

diphenylmethanamine;pyridine-2-carboxylic acid

InChI

InChI=1S/C13H13N.C6H5NO2/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;8-6(9)5-3-1-2-4-7-5/h1-10,13H,14H2;1-4H,(H,8,9)

InChI Key

SVXAPZJTLMRPRR-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)N.C1=CC=NC(=C1)C(=O)O

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)N.C1=CC=NC(=C1)C(=O)O

Other CAS RN

171507-32-7

synonyms

diphenylmethanamine, pyridine-2-carboxylic acid

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.